Cas no 58048-60-5 (Benzenemethanamine, 4-fluoro-N-(1-methylhexyl)-, hydrochloride)
58048-60-5 structure
Product Name:Benzenemethanamine, 4-fluoro-N-(1-methylhexyl)-, hydrochloride
CAS No:58048-60-5
MF:C14H23ClFN
MW:259.790526628494
CID:1608052
PubChem ID:71443815
Update Time:2025-04-21
Benzenemethanamine, 4-fluoro-N-(1-methylhexyl)-, hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine, 4-fluoro-N-(1-methylhexyl)-, hydrochloride
- N-[(4-fluorophenyl)methyl]heptan-2-amine,hydrochloride
- 58048-60-5
- DTXSID20852624
- N-[(4-Fluorophenyl)methyl]heptan-2-amine--hydrogen chloride (1/1)
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- Inchi: 1S/C14H22FN.ClH/c1-3-4-5-6-12(2)16-11-13-7-9-14(15)10-8-13;/h7-10,12,16H,3-6,11H2,1-2H3;1H
- InChI Key: UNTFELQMZKWGHL-UHFFFAOYSA-N
- SMILES: Cl.FC1C=CC(=CC=1)CNC(C)CCCCC
Computed Properties
- Exact Mass: 259.15049
- Monoisotopic Mass: 259.1503056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 164
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
Benzenemethanamine, 4-fluoro-N-(1-methylhexyl)-, hydrochloride Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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